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Introduction

Titanium dioxide (TiOz2) is a widely studied semiconductor material with significant applications
in photocatalysis, solar cells, and as a biomaterial. Its performance in these applications can be
significantly enhanced by doping with other elements. Niobium (Nb) doping, in particular, has
been shown to improve the photocatalytic activity and electronic properties of TiOz. This
document provides detailed application notes and experimental protocols for the synthesis of
niobium-doped TiO2z (Nb-TiO2) nanoparticles using a sol-gel method with niobium (V)
isopropoxide as the dopant precursor.

The sol-gel process is a versatile method for producing high-purity, homogeneous
nanomaterials at a molecular level.[1] By carefully controlling the reaction parameters, the
structural, morphological, and optical properties of the resulting Nb-TiO2 can be tailored to
specific applications.[1] Niobium doping can lead to a decrease in crystallite size, stabilization
of the anatase phase, and alterations in the electronic band structure, which collectively
contribute to enhanced performance.[2][3]
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Data Presentation

The following tables summarize the quantitative data on the effects of niobium doping on the

properties of TiOz, as reported in various studies.

Table 1: Effect of Niobium Doping on Crystallite/Particle Size of TiOz

Crystallite/P

Nb content Synthesis Titanium Niobium ] .
article Size Reference
(at.%) Method Precursor Precursor
(nm)
Titanium
0 Sol-gel ) ] - 21.42 [2]
isopropoxide
) Titanium Niobium(V)
Undisclosed Sol-gel ) ] ) 10.29 [2]
isopropoxide ethoxide
Sol-gel dip N Niobium
1.2 ) Not Specified ) 15.23 [4]
coating ethoxide
0 Laser Titanium Variable with 5]
pyrolysis isopropoxide annealing
11 Laser Titanium Niobium Smaller than 5]
' pyrolysis isopropoxide isopropoxide undoped

Table 2: Effect of Niobium Doping on the Band Gap of TiO2
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Nb content Synthesis
Band Gap (eV) Remarks Reference
(at.%) Method
0 Sol-gel 3.2 (Anatase) - [3]
Attributed to the
Undisclosed Sol-gel Slight widening Burstein—Moss [6]
effect
3-8 Sol-gel Below 3.6 - [7]
Decreased with
1,35 Hydrothermal 3.27 10 2.98 increasing Nb [6]
doping
Table 3: Photocatalytic Activity of Nb-Doped TiO2
. Degradatio
Nb content Light o ) .
Pollutant n Efficiency Time (min) Reference
(at.%) Source
(%)
0 Ciprofloxacin Visible light 18 120 [2]
Undisclosed Ciprofloxacin  Visible light 86 120 [2]
Methylene o
12 o UV irradiation  97.3 120 [8]
ue

Experimental Protocols

This section provides a detailed protocol for the synthesis of Nb-doped TiO2 nanoparticles via a
sol-gel method using titanium (1V) isopropoxide and niobium (V) isopropoxide.

Materials
e Titanium (IV) isopropoxide (TTIP, 97% or higher)

e Niobium (V) isopropoxide

e Anhydrous ethanol
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e Acetic acid (glacial)

e Deionized water

Equipment

e Glass beakers and flasks

Magnetic stirrer with hotplate

Dropping funnel

Glovebox or inert atmosphere setup (recommended for handling alkoxides)

Oven or furnace for drying and calcination

Centrifuge (for particle collection)

Protocol: Sol-Gel Synthesis of Nb-Doped TiO2

This protocol is adapted from various sol-gel synthesis procedures for doped TiO2.[9][10][11]
o Preparation of the Titanium Precursor Solution (Solution A):

o In a dry glass beaker under an inert atmosphere, add a specific volume of anhydrous
ethanol.

o While stirring vigorously, slowly add a calculated amount of titanium (IV) isopropoxide to
the ethanol.

o Continue stirring for at least 15 minutes to ensure a homogeneous solution.
o Preparation of the Niobium Precursor Solution (Solution B):

o In a separate dry glass beaker, dissolve a calculated amount of niobium (V) isopropoxide
in anhydrous ethanol to achieve the desired atomic percentage of niobium doping (e.g., 1-
10 at.%).

o Stir the solution until the niobium isopropoxide is completely dissolved.
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e Mixing and Hydrolysis:
o Slowly add Solution B to Solution A dropwise while maintaining vigorous stirring.

o In a separate beaker, prepare a mixture of deionized water and a small amount of acetic
acid in anhydrous ethanol. The acetic acid acts as a chelating agent to control the
hydrolysis rate.

o Add this water-ethanol-acid mixture dropwise to the combined alkoxide solution under
continuous stirring.

o A gel will start to form as the hydrolysis and condensation reactions proceed. Continue
stirring for several hours to ensure complete reaction and aging of the gel.

e Drying and Calcination:

o Dry the resulting gel in an oven at a temperature between 80-100 °C for several hours to
remove the solvent.

o Grind the dried gel into a fine powder using a mortar and pestle.

o Calcine the powder in a furnace at a temperature typically ranging from 400 to 600 °C for
2-4 hours. The calcination temperature is crucial for the crystallization of the TiO2 anatase
phase and the incorporation of niobium into the TiO: lattice.[12]

e Post-Synthesis Processing:
o After calcination, allow the furnace to cool down to room temperature.

o The resulting Nb-doped TiO2 powder can be washed with deionized water and ethanol and
collected by centrifugation to remove any residual impurities.

o Dry the final product before characterization and application.

Visualizations
Experimental Workflow
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Caption: Sol-gel synthesis workflow for Nb-doped TiO-.
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Effect of Niobium Doping on TiO2 Band Structure

Nb doping can introduce donor levels near the conduction band,
potentially narrowing the effective band gap and improving charge separation.

Nb-Doped TiO2
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Caption: Niobium doping effect on TiOz band structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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